Cas no 31506-17-9 (Methyl (2S,3S,4S,5R,6R)-3,4,5,6-tetramethoxytetrahydro-2H-pyran-2-carboxylate)
Methyl (2S,3S,4S,5R,6R)-3,4,5,6-tetramethoxytetrahydro-2H-pyran-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl (2S,3S,4S,5R,6R)-3,4,5,6-tetramethoxytetrahydro-2H-pyran-2-carboxylate
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- Inchi: 1S/C11H20O7/c1-13-6-7(14-2)9(15-3)11(17-5)18-8(6)10(12)16-4/h6-9,11H,1-5H3
- InChI Key: BVSKSDAORSROHB-UHFFFAOYSA-N
- SMILES: O1C(C(C(C(C1C(=O)OC)OC)OC)OC)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 270
- XLogP3: -0.4
- Topological Polar Surface Area: 72.4
Methyl (2S,3S,4S,5R,6R)-3,4,5,6-tetramethoxytetrahydro-2H-pyran-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1163960-1g |
Methyl (2S,3S,4S,5R,6R)-3,4,5,6-tetramethoxytetrahydro-2H-pyran-2-carboxylate |
31506-17-9 | 98% | 1g |
¥16646.00 | 2024-08-02 |
Methyl (2S,3S,4S,5R,6R)-3,4,5,6-tetramethoxytetrahydro-2H-pyran-2-carboxylate Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on Methyl (2S,3S,4S,5R,6R)-3,4,5,6-tetramethoxytetrahydro-2H-pyran-2-carboxylate
Comprehensive Overview of Methyl (2S,3S,4S,5R,6R)-3,4,5,6-tetramethoxytetrahydro-2H-pyran-2-carboxylate (CAS No. 31506-17-9)
Methyl (2S,3S,4S,5R,6R)-3,4,5,6-tetramethoxytetrahydro-2H-pyran-2-carboxylate is a highly specialized organic compound with significant applications in pharmaceutical research and synthetic chemistry. This compound, identified by its CAS No. 31506-17-9, belongs to the class of tetramethoxypyran derivatives, which are known for their unique stereochemical properties and versatility in asymmetric synthesis. Researchers and chemists are increasingly interested in this molecule due to its potential as a chiral building block for complex drug intermediates.
The structural complexity of Methyl (2S,3S,4S,5R,6R)-3,4,5,6-tetramethoxytetrahydro-2H-pyran-2-carboxylate makes it a valuable tool in the development of enantioselective reactions. Its four methoxy groups and ester functionality contribute to its reactivity, enabling its use in stereocontrolled synthesis. Recent studies highlight its role in the preparation of glycosidase inhibitors and other bioactive molecules, aligning with the growing demand for chiral auxiliaries in medicinal chemistry.
In the context of current trends, the compound’s relevance is amplified by the surge in interest around green chemistry and sustainable synthesis methods. Researchers are exploring how CAS No. 31506-17-9 can be integrated into eco-friendly catalytic processes, reducing waste and improving yield efficiency. This aligns with frequently searched topics such as "sustainable chiral synthesis" and "green pharmaceutical intermediates," making the compound a subject of modern scientific discourse.
Another area of interest is the compound’s potential in carbohydrate mimetics. As the field of glycobiology expands, Methyl (2S,3S,4S,5R,6R)-3,4,5,6-tetramethoxytetrahydro-2H-pyran-2-carboxylate is being investigated for its ability to mimic sugar moieties in drug design. This application is particularly relevant to the development of antiviral and anticancer agents, addressing common search queries like "sugar-based therapeutics" and "glycomimetics in drug discovery."
From a technical perspective, the synthesis of CAS No. 31506-17-9 involves multi-step protocols, often starting from readily available monosaccharides. The compound’s stereochemical purity is critical, as even minor deviations can impact its efficacy in downstream applications. Analytical techniques such as NMR spectroscopy and HPLC are routinely employed to verify its configuration and purity, ensuring compliance with industry standards.
The commercial availability of Methyl (2S,3S,4S,5R,6R)-3,4,5,6-tetramethoxytetrahydro-2H-pyran-2-carboxylate is limited, which underscores its niche status. However, custom synthesis services and specialized suppliers cater to the needs of academic and industrial researchers. Keywords like "high-purity chiral compounds" and "custom synthetic intermediates" frequently appear in searches related to this molecule, reflecting its targeted demand.
In summary, Methyl (2S,3S,4S,5R,6R)-3,4,5,6-tetramethoxytetrahydro-2H-pyran-2-carboxylate (CAS No. 31506-17-9) represents a sophisticated tool in modern organic synthesis, with applications spanning drug development, glycobiology, and sustainable chemistry. Its unique structure and reactivity continue to inspire innovative research, making it a compound of enduring scientific and industrial interest.
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